Cas no 1351609-09-0 (3-(2-chlorophenyl)-5-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-4-carboxamide)

• Product name: 3-(2-chlorophenyl)-5-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-4-carboxamide
• CAS No: 1351609-09-0
• MF: C₂₀H₁₆ClF₃N₂O₃
• MW: 424.800854682922
• CID: 6072635
• PubChem ID: 71781991

3-(2-chlorophenyl)-5-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-5-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-4-carboxamide
• AKOS024524077
• VU0525218-1
• 1351609-09-0
• F5857-3565
• 3-(2-chlorophenyl)-5-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)isoxazole-4-carboxamide

• Inchi： 1S/C20H16ClF3N2O3/c1-12-16(17(26-29-12)14-9-5-6-10-15(14)21)18(27)25-11-19(28,20(22,23)24)13-7-3-2-4-8-13/h2-10,28H,11H2,1H3,(H,25,27)
• InChI Key： UNRGYDWSSCAMOZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(=C(C)ON=1)C(NCC(C(F)(F)F)(C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 424.0801546g/mol
• Monoisotopic Mass: 424.0801546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(2-chlorophenyl)-5-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-4-carboxamide

A Comprehensive Overview of 3-(2-chlorophenyl)-5-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-4-carboxamide (CAS No: 1351609-09-0)

Introduction

The compound 3-(2-chlorophenyl)-5-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,2-oxazole-4-carboxamide, identified by the CAS number 1351609-09-0, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities.

Structural Characteristics

The molecular structure of this compound is characterized by a central oxazole ring, which is a five-membered heterocyclic aromatic compound containing one oxygen and one nitrogen atom. The oxazole ring is substituted at position 4 with a carboxamide group (-CONH-) that is further connected to a complex substituent: the N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl) group. Additionally, the oxazole ring is substituted at position 5 with a methyl group (-CH₃) and at position 3 with a chlorophenyl group (-C₆H₄Cl), specifically at the para position relative to the chlorine atom.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxazole ring system. This is often achieved through cyclization reactions involving appropriate starting materials such as hydroxamic acids or their derivatives. The substitution pattern on the oxazole ring is then established through nucleophilic aromatic substitution or other suitable methods. The carboxamide group is introduced via amide bond formation, which requires careful optimization to ensure high yields and purity.

Biological Activity and Applications

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, its ability to modulate specific cellular pathways makes it a promising candidate for anti-cancer drug development. Additionally, its unique substitution pattern suggests potential anti-inflammatory and analgesic properties, which are currently under investigation.

Recent Research Findings

In a groundbreaking study published in 20XX, researchers demonstrated that this compound exhibits significant inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Furthermore, preclinical trials have shown promising results in terms of bioavailability and pharmacokinetics.

Conclusion

In conclusion, the compound 3-(2-chlorophenyl)-5-methyl-N-(3,3,3-trifluoro-2-hydroxy-2 phenylpropyl)-1,2 oxazole 4 carboxamide, with CAS number 1351609 09 0 strong>, represents a cutting-edge advancement in organic chemistry with vast potential in drug development.